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Compound of Interest

Compound Name: Spectinamide 1599

Cat. No.: B13914487

Spectinamide 1599: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spectinamide 1599 is a novel semi-synthetic antibiotic derived from spectinomycin, exhibiting
potent activity against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and
extensively drug-resistant (XDR) strains. Its mechanism of action involves the inhibition of
bacterial protein synthesis through binding to the 30S ribosomal subunit. A key structural
modification allows it to evade the native Rv1258c efflux pump in M. tuberculosis, a common
mechanism of resistance to its parent compound. This technical guide provides a
comprehensive overview of the chemical properties, solubility, and relevant experimental
methodologies for Spectinamide 1599, aimed at supporting further research and development.

Chemical and Physical Properties

Spectinamide 1599 is a hydrophilic molecule with the chemical formula C21H31CIN4O>. Its
chemical structure and key physicochemical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13914487?utm_src=pdf-interest
https://www.benchchem.com/product/b13914487?utm_src=pdf-body
https://www.benchchem.com/product/b13914487?utm_src=pdf-body
https://www.benchchem.com/product/b13914487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13914487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Property Value Source

Molecular Formula C21H31CIN4O7 PubChem

Molecular Weight 486.9 g/mol PubChem
2-(5-chloropyridin-2-yl)-N-
[(1R,35,5R,7R,8S,10R,11S,12
S,13R,14S)-8,12,14-trihydroxy-

IUPAC Name 5-methyl-11,13- PubChem
bis(methylamino)-2,4,9-
trioxatricyclo[8.4.0.038]tetradec
an-7-yllacetamide

CAS Number 1620153-85-6 MedChemExpress|[1]

Calculated LogP (ClogP) -2.52 Multiple Sources

pKa 8.69 Multiple Sources

Biopharmaceutics Drug

Disposition Classification Class 3 Multiple Sources

System (BDDCS)

Solubility

Spectinamide 1599 is characterized by its high aqueous solubility, a critical attribute for its
formulation and administration.

Solvent Solubility Source

Agqueous Solution >1 mM NIH[2]

Experimental Protocol for Solubility Determination
(Representative)

While a specific, detailed protocol for Spectinamide 1599 solubility determination is not
publicly available, a standard method such as the shake-flask method would be appropriate.
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Objective: To determine the equilibrium solubility of Spectinamide 1599 in water at a specified
temperature.

Materials:

Spectinamide 1599 powder

Purified water (e.g., Milli-Q or equivalent)
Scintillation vials or other suitable sealed containers
Orbital shaker with temperature control

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV
or Charged Aerosol Detector)

Procedure:

Add an excess amount of Spectinamide 1599 powder to a series of vials containing a
known volume of purified water.

Seal the vials to prevent solvent evaporation.

Place the vials on an orbital shaker set to a constant speed and temperature (e.g., 25 °C or
37 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).

After incubation, visually inspect the vials to ensure an excess of solid material remains,
confirming saturation.

Centrifuge the samples at a high speed to pellet the undissolved solid.

Carefully withdraw a known volume of the supernatant, ensuring no solid particles are
transferred.

Dilute the supernatant with a suitable solvent to a concentration within the linear range of the
analytical method.
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e Quantify the concentration of Spectinamide 1599 in the diluted samples using a validated
HPLC method.

» Calculate the original solubility in mg/mL or molarity.

Mechanism of Action: Ribosomal Inhibition

Spectinamide 1599 exerts its antibacterial effect by inhibiting protein synthesis in bacteria.
This is achieved by binding to a specific site on the bacterial ribosome.

Signaling Pathway: Inhibition of Bacterial Protein
Synthesis

The following diagram illustrates the mechanism of action of Spectinamide 1599.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b13914487?utm_src=pdf-body
https://www.benchchem.com/product/b13914487?utm_src=pdf-body
https://www.benchchem.com/product/b13914487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13914487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Mechanism of Action of Spectinamide 1599
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In Vitro Efficacy Assessment of Spectinamide 1599

Start: Prepare M. tuberculosis Culture

Prepare Serial Dilutions of Spectinamide 1599

Inoculate Culture with Drug Dilutions

Incubate at 37°C

(Determine Minimum Inhibitory Concentration (MICD

Perform Time-Kill Assay

Plate Samples at Different Time Points

Count Colony Forming Units (CFU)

Analyze Data and Determine Bactericidal/Bacteriostatic Activity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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